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Compound of Interest

Compound Name: 1,2-Oxazinan-3-one

Cat. No.: B15265789 Get Quote

Application Notes and Protocols for 1,2-
Oxazinan-3-one
For: Researchers, scientists, and drug development professionals

Subject: Safe Handling and Storage Procedures for 1,2-Oxazinan-3-one

Introduction
This document provides detailed procedures for the safe handling and storage of 1,2-
Oxazinan-3-one. Adherence to these guidelines is critical to ensure personnel safety and

maintain the integrity of the compound. This substance is suspected of causing cancer and

genetic defects, and may cause an allergic skin reaction. It is also harmful to aquatic life.

Hazard Identification and Quantitative Data
A summary of the key hazards associated with 1,2-Oxazinan-3-one is provided in the table

below.
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Hazard Classification GHS Code Description

Skin Sensitisation H317
May cause an allergic skin

reaction.

Germ Cell Mutagenicity H341
Suspected of causing genetic

defects.

Carcinogenicity H351 Suspected of causing cancer.

Acute Aquatic Hazard H402 Harmful to aquatic life.

Chronic Aquatic Hazard H413
May cause long lasting harmful

effects to aquatic life.

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

Before handling 1,2-Oxazinan-3-one, all personnel must be equipped with the following PPE:

[1]

Gloves: Wear appropriate protective gloves. Inspect gloves prior to use and dispose of

contaminated gloves in accordance with laboratory practices.[1]

Clothing: Wear protective clothing to prevent skin contact.

Eye Protection: Use safety glasses with side-shields or goggles.

Face Protection: A face shield may be necessary for splash-prone procedures.

Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU EN 143) particle

respirator.[1] In case of insufficient ventilation, wear a self-contained breathing apparatus.

3.2. Engineering Controls

Work with 1,2-Oxazinan-3-one should be conducted in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of dust.[1]
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An eyewash station and safety shower must be readily accessible in the immediate work

area.

3.3. Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Avoid breathing dust.

Avoid contact with skin and eyes.

Contaminated work clothing should not be allowed out of the workplace.

Ensure adequate ventilation during handling.[1]

3.4. Storage Procedures

Keep containers tightly closed in a dry and well-ventilated place.

Store in a combustible solids storage area.

3.5. Emergency Procedures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Take off

contaminated clothing. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[1]

3.6. Disposal
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Dispose of contents and container to an approved waste disposal plant.

Do not let the product enter drains.[1]

Visual Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 1,2-
Oxazinan-3-one.
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Caption: Safe handling and storage workflow for 1,2-Oxazinan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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